3-methoxy-2-[4-(3-methyl-1-piperidinyl)butoxy]benzaldehyde hydrochloride

• IUPAC Name: 3-methoxy-2-[4-(3-methylpiperidin-1-yl)butoxy]benzaldehyde;hydrochloride
• InChI: InChI=1S/C18H27NO3.ClH/c1-15-7-6-11-19(13-15)10-3-4-12-22-18-16(14-20)8-5-9-17(18)21-2;/h5,8-9,14-15H,3-4,6-7,10-13H2,1-2H3;1H
• InChI Key: YZXIPOLRWKVGJY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CCCCOC2=C(C=CC=C2OC)C=O.Cl
• Molecular Formula: C18H28ClNO3
• Molecular Weight: 341.9 g/mol

Description

3-methoxy-2-[4-(3-methyl-1-piperidinyl)butoxy]benzaldehyde hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as MMB-2201 and is a synthetic cannabinoid that has been used in various research studies.

Mechanism of Action

MMB-2201 acts as a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to various physiological effects. The activation of CB1 receptors can lead to increased appetite, decreased pain perception, and altered mood. The activation of CB2 receptors can lead to decreased inflammation and immune system modulation.
Biochemical and Physiological Effects:
MMB-2201 has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to altered mood and behavior. MMB-2201 has also been shown to decrease the release of GABA, leading to increased excitability of neurons. Additionally, MMB-2201 has been shown to decrease the release of glutamate, leading to decreased neuronal activity.

Advantages and Limitations for Lab Experiments

One advantage of using MMB-2201 in lab experiments is its potency and selectivity for the cannabinoid receptors. This allows researchers to study the effects of cannabinoid receptor activation in a more controlled manner. However, one limitation of using MMB-2201 is its potential to cause adverse effects in animal models, which can lead to inaccurate results.

Future Directions

There are several future directions for research involving MMB-2201. One area of interest is the potential therapeutic applications of MMB-2201 in the treatment of various disorders such as pain, anxiety, and inflammation. Additionally, further research is needed to understand the long-term effects of MMB-2201 on the endocannabinoid system and its potential for addiction and abuse. Finally, the development of more selective and potent cannabinoid receptor agonists may lead to the discovery of new drug targets for various diseases.

Synthesis Methods

The synthesis of MMB-2201 involves the reaction between 3-methoxybenzoyl chloride and 4-(3-methyl-1-piperidinyl) butan-1-amine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using chromatography techniques to obtain pure MMB-2201.

Scientific Research Applications

MMB-2201 has been used in various research studies due to its potential applications in the field of pharmacology. It has been used as a tool compound to study the endocannabinoid system and its role in various physiological processes. MMB-2201 has also been used to study the effects of synthetic cannabinoids on the central nervous system and their potential therapeutic applications.